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Compound of Interest

Compound Name: (-)-Corydaline

Cat. No.: B12779121 Get Quote

Essential Safety and Handling Guide for (-)-
Corydaline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling (-)-Corydaline in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe handling and mitigate risks

associated with this compound.

Hazard Identification and Classification
(-)-Corydaline is classified with several hazards according to the Globally Harmonized System

of Classification and Labelling of Chemicals (GHS). Researchers must be aware of these

potential risks before handling the substance.[1]

Hazard Class GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed[1]

Skin Corrosion/Irritation H315: Causes skin irritation[1]

Serious Eye Damage/Irritation H319: Causes serious eye irritation[1][2]

Specific Target Organ Toxicity H335: May cause respiratory irritation[1]
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Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent exposure when

handling (-)-Corydaline.[1][3] The following equipment should be worn at all times.

Recommended PPE
Eye Protection: Wear tightly fitting safety goggles or a face shield approved under

government standards such as EN 166 (EU) or NIOSH (US).[4][5]

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Gloves must be

inspected for integrity before use.[4]

Body Protection: Wear a lab coat or long-sleeved protective clothing to prevent skin contact.

[1][2] For tasks with a higher risk of exposure, consider a chemical-resistant apron.

Respiratory Protection: If working with the solid form where dust may be generated, or in a

poorly ventilated area, use a certified particulate-filtering half mask or a half mask with

appropriate filters.[2][5]

PPE Workflow

Donning PPE

Doffing PPE

1. Lab Coat 2. Respirator
(if needed) 3. Goggles/Face Shield 4. Gloves

1. Gloves 2. Goggles/Face Shield 3. Lab Coat 4. Respirator

Click to download full resolution via product page

Figure 1: Standard procedure for donning and doffing Personal Protective Equipment.

Operational Plans: Safe Handling and Storage
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Adherence to proper handling and storage protocols is critical to maintaining a safe laboratory

environment.

Handling Procedures
Ventilation: Always handle (-)-Corydaline in a well-ventilated area or in a chemical fume

hood.[1][4]

Avoid Contact: Take precautions to avoid contact with skin and eyes.[1] Do not breathe dust,

fumes, or spray.[1]

Hygiene: Wash hands thoroughly after handling the compound.[1] Do not eat, drink, or

smoke in the laboratory area.[1]

Solid Form: When handling the solid powder, be mindful of dust formation. Use appropriate

tools to minimize dust generation.[4]

Storage Conditions
Container: Keep the container tightly closed and store it in a dry, dark, and well-ventilated

place.[1][6]

Temperature: Recommended storage is between 2°C to 8°C for the short term (days to

weeks) and -20°C for the long term (months to years).[7][8] Always follow the supplier's

specific recommendations.

Incompatibilities: Store away from strong oxidizing agents.[4]

Security: For regulated substances, store in a locked-up area.[1]

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of an accidental exposure. Always

have an emergency eye-wash station and safety shower readily accessible.
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Exposure Route First Aid Protocol

Eye Contact

Immediately rinse cautiously with large amounts

of water for at least 15 minutes.[1][9] Remove

contact lenses if present and easy to do.[1]

Seek immediate medical attention.[1]

Skin Contact

Take off contaminated clothing immediately.[1]

Wash the affected area with plenty of soap and

water.[1][4] If skin irritation occurs, get medical

advice.

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[1][4]

If breathing is difficult, provide respiratory

support.[1] Seek medical attention.[10]

Ingestion

Rinse mouth with water.[1][4] Do NOT induce

vomiting.[1] Never give anything by mouth to an

unconscious person.[4] Call a physician or

poison control center immediately.[1][10]

First Aid Decision Workflow
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Exposure Occurs

Identify Exposure Route

Skin Contact

 Skin

Eye Contact

 Eyes

Inhalation

 Inhalation

Ingestion

 Ingestion

Remove clothing.
Wash with soap & water.

Rinse with water for 15+ min.
Remove contacts.

Move to fresh air.
Keep at rest.

Rinse mouth.
DO NOT induce vomiting.

Seek Medical Attention

Click to download full resolution via product page

Figure 2: Decision workflow for first aid response following exposure to (-)-Corydaline.

Spill and Disposal Plan
Accidental Release Measures
In the event of a spill, follow these steps to ensure safety and proper cleanup.

Evacuate: Evacuate non-essential personnel from the spill area.[1]

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away

from drains and water courses.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12779121?utm_src=pdf-body-img
https://www.benchchem.com/product/b12779121?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N0923/Corydaline-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0923/Corydaline-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12779121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cleanup (Solid): For solid spills, avoid dust formation.[4] Carefully sweep up the material and

place it into a suitable, closed container for disposal.[4]

Cleanup (Liquid): Absorb solutions with an inert, liquid-binding material (e.g., diatomite,

universal binders).[1]

Decontamination: Decontaminate surfaces and equipment by scrubbing with a suitable

solvent like alcohol.[1]

PPE: Use full personal protective equipment during the entire cleanup process.[1]

Waste Disposal
Dispose of (-)-Corydaline and its containers in accordance with all applicable local, state, and

federal regulations.[1][4]

Unused Product: Offer the material to a licensed professional waste disposal company.[4]

Contaminated Packaging: Dispose of as unused product. Do not reuse empty containers.

Quantitative Data and Properties
The following table summarizes key quantitative and physical properties of (-)-Corydaline.
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Property Value Source

Molecular Formula C₂₂H₂₇NO₄ [1][6]

Molecular Weight 369.45 g/mol [1][6]

CAS Number 518-69-4 [1][6]

Appearance
Solid, White to off-white

powder
[1][11]

Melting Point 135°C [1][6]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone.[7][8]

Purity >98% (typical) [8]

Experimental Protocols
While specific, detailed experimental protocols are proprietary to the research papers in which

they are published, (-)-Corydaline is cited in studies involving several key experimental areas.

Researchers planning to use this compound may encounter the following methodologies:

Acetylcholinesterase (AChE) Inhibition Assays: (-)-Corydaline is known to be an AChE

inhibitor.[8][12] Protocols would likely involve spectrophotometric methods (e.g., Ellman's

method) to measure the activity of AChE in the presence and absence of the compound to

determine its IC₅₀ value.

In Vitro Cytochrome P450 Inhibition Studies: Research has investigated its inhibitory effects

on CYP2C19 and CYP2C9 in human liver microsomes.[7] These experiments typically use

LC-MS/MS to quantify the metabolism of specific probe substrates for each CYP enzyme.

Cell-Based Assays for Antiviral Activity: Studies on enterovirus 71 (EV71) replication involve

infecting cell lines (e.g., RD cells) and treating them with (-)-Corydaline.[8] The antiviral

effect is then quantified by measuring viral protein expression (Western blot) or viral RNA

levels (RT-qPCR).[7]
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In Vivo Models for Gastric Motility: Animal models, typically in rats, are used to assess the

compound's effect on gastric emptying and intestinal transit.[7][11][12] This may involve

administering the compound orally and then measuring the transit of a marker through the

gastrointestinal tract.[11]

Researchers should consult the primary literature and the supplementary materials of cited

papers for detailed, step-by-step protocols.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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